BE“GHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of trans-
Cyclohexane-p-bis(C-OTs).

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans-Cyclohexane-p-bis(C-OTs)

Cat. No.: B15621121

Technical Guide: trans-1,4-
bis(tosyloxymethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of trans-1,4-
bis(tosyloxymethyl)cyclohexane, a bifunctional linker molecule increasingly utilized in the
development of targeted protein degraders. This document outlines its chemical properties, a
detailed synthesis protocol, and its application in the formation of Proteolysis Targeting
Chimeras (PROTACS).

Core Data Presentation

The quantitative data for trans-1,4-bis(tosyloxymethyl)cyclohexane and its precursor, trans-1,4-
cyclohexanedimethanol, are summarized below for easy reference and comparison.
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Property Value Reference
trans-1,4-

Chemical Name bis(tosyloxymethyl)cyclohexan
e

trans-Cyclohexane-p-bis(C-

Synonym
ynony OTs)

Not explicitly found in

CAS Number searches; may not be
individually assigned

Molecular Formula C22H2806S:2 Calculated

Molecular Weight 452.59 g/mol Calculated
trans-1,4-

Precursor Name ) --INVALID-LINK--
Cyclohexanedimethanol

Precursor CAS Number 3236-48-4 --INVALID-LINK--

Precursor Mol. Wt. 144.21 g/mol --INVALID-LINK--

Experimental Protocols

The following section details a general experimental protocol for the synthesis of trans-1,4-
bis(tosyloxymethyl)cyclohexane from its diol precursor. This procedure is based on standard
organic synthesis methodologies for tosylation of alcohols.

Synthesis of trans-1,4-bis(tosyloxymethyl)cyclohexane

Materials:

trans-1,4-Cyclohexanedimethanol

p-Toluenesulfonyl chloride (TsCl)

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)
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e Hydrochloric acid (HCI), 1 M solution

e Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
« Silica gel for column chromatography

e Hexanes and Ethyl Acetate for chromatography

Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve trans-1,4-cyclohexanedimethanol (1 equivalent) in anhydrous dichloromethane.

» Addition of Pyridine: Cool the solution to 0 °C using an ice bath and add anhydrous pyridine
(2.5-3 equivalents).

» Addition of Tosyl Chloride: To the stirred solution, add p-toluenesulfonyl chloride (2.2
equivalents) portion-wise, maintaining the temperature at 0 °C.

o Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Workup:
o Quench the reaction by slowly adding 1 M HCI solution.

o Separate the organic layer and wash sequentially with 1 M HCI, saturated NaHCO3
solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na=SOa, filter, and concentrate under
reduced pressure to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a suitable
eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield pure trans-1,4-

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

bis(tosyloxymethyl)cyclohexane.

Application in PROTAC Synthesis

trans-1,4-bis(tosyloxymethyl)cyclohexane serves as a rigid linker in the synthesis of PROTACSs.
One notable application is in the creation of the BAZ2A/B degrader, dBAZ2.[1] The tosyl groups
act as good leaving groups, facilitating the attachment of the two different ligands required for
the PROTAC's function: one that binds to the target protein and another that recruits an E3
ubiquitin ligase.

Logical Workflow for PROTAC Synthesis using trans-
1,4-bis(tosyloxymethyl)cyclohexane

The following diagram illustrates the logical workflow for the synthesis of a PROTAC, such as
dBAZ2, utilizing the trans-1,4-bis(tosyloxymethyl)cyclohexane linker.
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Workflow for PROTAC Synthesis
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Caption: Logical workflow for the synthesis and function of a PROTAC using the cyclohexane-
based linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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